Cas no 1521-60-4 (Benzenamine,2,4,6-trimethyl-3-nitro-)

• Product Name: Benzenamine,2,4,6-trimethyl-3-nitro-
• CAS No: 1521-60-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 117785
• PubChem ID: 602010
• Update Time: 2025-04-18

Benzenamine,2,4,6-trimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,4,6-trimethyl-3-nitro-
• 2,4,6-trimethyl-3-nitro-aniline
• 2,4,6-trimethyl-3-nitrobenzenamine
• 3-Nitromesidine
• Nitromesidine
• 2,4,6-Trimethyl-3-nitroaniline
• 1521-60-4
• Benzenamine, 2,4,6-trimethyl-3-nitro-
• Aniline, 2,4,6-trimethyl-3-nitro-
• 2,4,6-Trimethyl-3-nitroaniline #
• CLNCRNJUFHMIAE-UHFFFAOYSA-N
• aminonitromesitylene
• SCHEMBL3606399

• Inchi： 1S/C9H12N2O2/c1-5-4-6(2)9(11(12)13)7(3)8(5)10/h4H,10H2,1-3H3
• InChI Key： CLNCRNJUFHMIAE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC(C)=C(C=1C)N)=O

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16